Cangrelor Metabolite (Cangrelor Impurity 3)
Cangrelor Metabolite (Cangrelor Impurity 3)
Cangrelor Metabolite
Brand Name:
Vulcanchem
CAS No.:
163706-58-9
VCID:
VC0194472
InChI:
InChI=1S/C16H22F3N5O4S2/c1-29-5-3-20-12-9-13(23-15(22-12)30-4-2-16(17,18)19)24(7-21-9)14-11(27)10(26)8(6-25)28-14/h7-8,10-11,14,25-27H,2-6H2,1H3,(H,20,22,23)/t8-,10-,11-,14-/m1/s1
SMILES:
CSCCNC1=C2C(=NC(=N1)SCCC(F)(F)F)N(C=N2)C3C(C(C(O3)CO)O)O
Molecular Formula:
C16H22F3N5O4S2
Molecular Weight:
469.51
Cangrelor Metabolite (Cangrelor Impurity 3)
CAS No.: 163706-58-9
Impurities
VCID: VC0194472
Molecular Formula: C16H22F3N5O4S2
Molecular Weight: 469.51
Purity: > 95%
| CAS No. | 163706-58-9 |
|---|---|
| Product Name | Cangrelor Metabolite (Cangrelor Impurity 3) |
| Molecular Formula | C16H22F3N5O4S2 |
| Molecular Weight | 469.51 |
| IUPAC Name | (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolane-3,4-diol |
| Standard InChI | InChI=1S/C16H22F3N5O4S2/c1-29-5-3-20-12-9-13(23-15(22-12)30-4-2-16(17,18)19)24(7-21-9)14-11(27)10(26)8(6-25)28-14/h7-8,10-11,14,25-27H,2-6H2,1H3,(H,20,22,23)/t8-,10-,11-,14-/m1/s1 |
| SMILES | CSCCNC1=C2C(=NC(=N1)SCCC(F)(F)F)N(C=N2)C3C(C(C(O3)CO)O)O |
| Description | Cangrelor Metabolite |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Adenosine, N-[2-(methylthio)ethyl]-2-[(3,3,3-trifluoropropyl)thio]- (9CI) |
| PubChem Compound | 10600409 |
| Last Modified | Nov 17 2021 |
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